Cas no 1228631-22-8 (tert-butyl 3-(3,3,3-trifluoro-2-hydroxy-propyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3,3,3-trifluoro-2-hydroxy-propyl)piperidine-1-carboxylate
• CAS No: 1228631-22-8
• MF: C₁₃H₂₂F₃NO₃
• MW: 297.313894748688
• CID: 5271734
• Update Time: 2026-03-09

tert-butyl 3-(3,3,3-trifluoro-2-hydroxy-propyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate
• tert-butyl 3-(3,3,3-trifluoro-2-hydroxy-propyl)piperidine-1-carboxylate

• Inchi： 1S/C13H22F3NO3/c1-12(2,3)20-11(19)17-6-4-5-9(8-17)7-10(18)13(14,15)16/h9-10,18H,4-8H2,1-3H3
• InChI Key： BAJDOFVVDXDMDS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CC(O)C(F)(F)F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(3,3,3-trifluoro-2-hydroxy-propyl)piperidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-(3,3,3-trifluoro-2-hydroxy-propyl)piperidine-1-carboxylate (CAS No. 1228631-22-8)

tert-butyl 3-(3,3,3-trifluoro-2-hydroxy-propyl)piperidine-1-carboxylate (CAS No. 1228631-22-8) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and hydroxypropyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it valuable for drug discovery, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of tert-butyl 3-(3,3,3-trifluoro-2-hydroxy-propyl)piperidine-1-carboxylate. Researchers are increasingly exploring its potential in medicinal chemistry, where fluorination is known to enhance metabolic stability and bioavailability. Recent studies highlight its role in optimizing lead compounds for diseases such as Alzheimer's and Parkinson's, aligning with the current focus on neurodegenerative disorder treatments.

From a synthetic perspective, CAS No. 1228631-22-8 offers a robust scaffold for further modifications. The tert-butyl carbamate protecting group ensures stability during multi-step reactions, while the hydroxypropyl moiety allows for selective derivatization. This adaptability is crucial for high-throughput screening campaigns, a trending topic in AI-driven drug discovery. Pharmaceutical companies are leveraging such intermediates to accelerate small-molecule drug development pipelines.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it particularly suitable for crossing the blood-brain barrier (BBB)—a key consideration in neurological drug design. With the rise of computational chemistry tools, researchers are now able to predict its interactions with biological targets more efficiently, reducing experimental costs. This aligns with the industry's shift toward green chemistry and sustainable practices.

Market analyses indicate expanding applications of tert-butyl 3-(3,3,3-trifluoro-2-hydroxy-propyl)piperidine-1-carboxylate in crop protection chemicals, where fluorinated compounds demonstrate improved pest resistance. The agrochemical sector's focus on environmentally friendly pesticides has driven innovation in fluorine-containing intermediates like this piperidine derivative. Regulatory agencies' emphasis on safer agrochemicals further supports its adoption.

Quality control protocols for CAS No. 1228631-22-8 typically involve HPLC purity analysis and NMR characterization, reflecting industry standards for pharmaceutical intermediates. As continuous flow chemistry gains traction in manufacturing, this compound's synthesis is being optimized for flow reactor systems—a hot topic in process chemistry forums. The development of scalable synthetic routes remains a priority for suppliers.

In conclusion, tert-butyl 3-(3,3,3-trifluoro-2-hydroxy-propyl)piperidine-1-carboxylate represents a critical building block at the intersection of pharmaceutical innovation and sustainable chemistry. Its applications span from central nervous system drugs to next-generation agrochemicals, making it a compound of enduring relevance. With advancing cheminformatics platforms and automated synthesis technologies, its role in molecular design will continue to evolve, addressing pressing challenges in human health and agriculture.